Cas no 2228552-35-8 (2-(methylamino)-1-5-(4-methylphenyl)furan-2-ylethan-1-one)

• Product Name: 2-(methylamino)-1-5-(4-methylphenyl)furan-2-ylethan-1-one
• CAS No: 2228552-35-8
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5758904
• PubChem ID: 165676668
• Update Time: 2025-05-23

2-(methylamino)-1-5-(4-methylphenyl)furan-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-one
• 2228552-35-8
• EN300-1726909
• 2-(methylamino)-1-5-(4-methylphenyl)furan-2-ylethan-1-one

• Inchi： 1S/C14H15NO2/c1-10-3-5-11(6-4-10)13-7-8-14(17-13)12(16)9-15-2/h3-8,15H,9H2,1-2H3
• InChI Key： GUVZFOBKXHXMIG-UHFFFAOYSA-N
• SMILES： O1C(C(CNC)=O)=CC=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-(methylamino)-1-5-(4-methylphenyl)furan-2-ylethan-1-one

Introduction to 2-(methylamino)-1-5-(4-methylphenyl)furan-2-ylethan-1-one (CAS No. 2228552-35-8)

2-(methylamino)-1-5-(4-methylphenyl)furan-2-ylethan-1-one, identified by its Chemical Abstracts Service (CAS) number 2228552-35-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s unique structural framework, comprising a furan ring substituted with a methylamino group and an ethylone moiety, alongside a para-methylphenyl group, suggests a rich chemical diversity that may be leveraged for pharmacological exploration.

The synthesis and characterization of 2-(methylamino)-1-5-(4-methylphenyl)furan-2-ylethan-1-one involve sophisticated organic chemistry techniques, including multi-step reactions such as condensation, cyclization, and functional group transformations. The presence of the furan ring enhances the molecule’s reactivity, making it a valuable scaffold for further derivatization. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and confirm its purity.

In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds due to their inherent biological activity. The structural motif of 2-(methylamino)-1-5-(4-methylphenyl)furan-2-ylethan-1-one aligns well with the criteria for drug-like molecules, including suitable lipophilicity, metabolic stability, and minimal toxicity. Preliminary in vitro studies have indicated that this compound exhibits promising interactions with biological targets, making it a candidate for further investigation in drug discovery programs.

One of the most compelling aspects of 2-(methylamino)-1-5-(4-methylphenyl)furan-2-ylethan-1-one is its potential role in addressing unmet medical needs. The compound’s structural features suggest it may interfere with key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, the methylamino group could serve as a hydrogen bond acceptor or participate in ionic interactions with protein targets, while the phenyl ring may enhance binding affinity through hydrophobic interactions. These properties make it an attractive candidate for structure-based drug design.

The latest research in medicinal chemistry has highlighted the importance of computational modeling in accelerating drug discovery processes. Molecular docking studies have been performed using 2-(methylamino)-1-5-(4-methylphenyl)furan-2-ylethan-1-one to predict its binding mode to various enzymes and receptors. These simulations have provided valuable insights into the compound’s pharmacophore and have guided the design of optimized derivatives with enhanced potency and selectivity. Such computational approaches are increasingly integral to modern drug development pipelines.

Furthermore, the synthesis of 2-(methylamino)-1-5-(4-methylphenyl)furan-2-ylethan-1-one has been optimized for scalability and cost-effectiveness, ensuring that larger quantities of the compound can be produced for preclinical testing. Green chemistry principles have been incorporated into the synthetic route to minimize waste generation and reduce environmental impact. This sustainable approach is becoming increasingly important in pharmaceutical research as industries strive to meet regulatory requirements and environmental standards.

The preclinical evaluation of CAS No. 2228552-35-8 has focused on assessing its safety profile and pharmacokinetic properties. In cell-based assays, the compound has demonstrated moderate cytotoxicity against certain cancer cell lines while exhibiting low toxicity toward normal cells. These findings suggest that it may have therapeutic potential with minimal side effects. Additional studies are underway to investigate its distribution, metabolism, and excretion (DME) profiles in animal models.

Recent advancements in biotechnology have enabled high-throughput screening (HTS) technologies that allow for rapid evaluation of large libraries of compounds for biological activity. 2-(methylamino)-1-5-(4-methylphenyl)furan-2-ylethan-1-one has been incorporated into such screens to identify novel drug candidates for various diseases. The integration of HTS with machine learning algorithms has further enhanced the efficiency of this process by predicting hit compounds based on their structural features alone.

The future direction of research on CAS No. 2228552-35-8 includes exploring its potential as an intermediate in the synthesis of more complex pharmaceuticals. By modifying specific functional groups within its structure, researchers aim to develop derivatives with improved pharmacological properties or novel mechanisms of action. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

In conclusion,2-(methylamino)-1-5-(4-methylphenyl)furan - 2 - ylethan - 1 - one (CAS No . 222855 - 52 - 35 - 8 ) represents a promising candidate for further exploration in medicinal chemistry . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive molecule for drug discovery efforts . As research continues , this compound holds great potential for contributing to advancements in therapeutic treatments across multiple disease areas .